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Compound of Interest

Compound Name: Propanil

Cat. No.: B472794 Get Quote

For laboratory professionals, ensuring a safe environment is paramount, especially when

working with potent herbicides like Propanil. This guide provides essential, immediate safety

and logistical information for handling Propanil, from personal protective equipment (PPE) and

operational procedures to disposal plans, fostering a culture of safety and building trust in your

laboratory's commitment to best practices.

Personal Protective Equipment (PPE) for Propanil
Handling
The following table summarizes the required PPE for handling Propanil, ensuring

comprehensive protection for all personnel.
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves
Nitrile, neoprene, or butyl

rubber.[1]

Eyes Safety glasses or goggles
Must provide protection

against mist exposure.[1][2]

Body
Long-sleeved shirt and long

pants, or a lab coat
---

Feet Closed-toe shoes and socks ---

Respiratory Respirator
Required if airborne mist is

generated.[1]

Propanil Toxicity and Exposure Limits
Understanding the toxicological profile of Propanil is crucial for risk assessment and

management in a laboratory setting.

Metric Value Species

Oral LD50 >2000 mg/kg Rat[1]

Dermal LD50 >3000 mg/kg Rabbit

Inhalation LC50 (4-hr) >6.0 mg/L Rat

Operational Plan for Safe Handling of Propanil
A systematic approach to handling Propanil minimizes risks and ensures the well-being of

laboratory personnel.

Pre-Handling Preparations
Consult the Safety Data Sheet (SDS): Before any procedure, thoroughly review the Propanil
SDS for specific safety information.
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Designate a Handling Area: All work with Propanil should be conducted in a well-ventilated

area, preferably within a chemical fume hood.

Assemble PPE: Ensure all necessary PPE is readily available and in good condition.

Prepare Spill Kit: Have a spill kit equipped with absorbent materials (e.g., vermiculite or "kitty

litter"), a sealed waste container, and cleaning agents readily accessible.

Handling Procedures
Don PPE: Put on all required personal protective equipment before handling Propanil.

Dispensing: Carefully measure and dispense the required amount of Propanil, avoiding the

generation of dust or mist.

Mixing: When preparing solutions, add Propanil to the solvent slowly to prevent splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water, especially before eating, drinking, or smoking.

Preparation Handling Post-Handling

Review SDS Designate Area Assemble PPE Prepare Spill Kit Don PPE Dispense Mix Wash Hands Clean Area Dispose Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Propanil.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
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Exposure Route First-Aid Instructions

Inhalation

Move the exposed individual to fresh air. If not

breathing, administer rescue breathing and seek

immediate medical attention.

Eye Contact

Flush eyes with lukewarm water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do. Seek

medical attention if irritation persists.

Skin Contact

Remove contaminated clothing and rinse the

affected area with clean water for 15-20

minutes.

Ingestion

Do NOT induce vomiting. Call a poison control

center or doctor immediately for treatment

advice.

Spill Response
Isolate the Area: Evacuate all non-essential personnel from the spill area.

Contain the Spill: Use an inert absorbent material to contain the spill.

Clean-Up: Carefully sweep or scoop up the absorbed material and place it into a suitable,

sealed container for disposal.

Decontaminate: Clean the spill area thoroughly with water and detergent.

Disposal Plan
Proper disposal of Propanil and its containers is essential to prevent environmental

contamination and comply with regulations.

Waste Disposal
Chemical Waste: Propanil waste is considered hazardous. It should be collected in a clearly

labeled, sealed container and disposed of through a certified hazardous waste contractor.
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Contaminated Materials: All PPE and materials used for spill clean-up that have come into

contact with Propanil should be treated as hazardous waste and disposed of accordingly.

Container Disposal
Non-refillable Containers: Completely empty the container into the application equipment.

Then, offer for recycling if available, or dispose of in a sanitary landfill or by incineration, as

allowed by state and local authorities. If burning is permitted, stay out of the smoke.

Refillable Containers: Return empty containers to the dealer or distributor for reuse.

By adhering to these safety protocols and operational plans, research facilities can ensure the

responsible and safe handling of Propanil, protecting both their personnel and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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